2-(4-chlorophenoxy)-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)acetamide

• IUPAC Name: 2-[4-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C19H21ClN2O4/c1-25-11-10-21-18(23)12-14-2-6-16(7-3-14)22-19(24)13-26-17-8-4-15(20)5-9-17/h2-9H,10-13H2,1H3,(H,21,23)(H,22,24)
• InChI Key: NLTYTJODQGQSKO-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C19H21ClN2O4
• Molecular Weight: 376.8 g/mol

Description

2-(4-chlorophenoxy)-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)acetamide, commonly known as CPE-MPA, is a member of the phenoxyacetamide family of compounds. It is an organic compound with a molecular weight of 397.9 g/mol. CPE-MPA is a white, crystalline solid with a melting point of 110-112 °C. It is soluble in methanol, ethanol, and acetone and has a slight odor. CPE-MPA is widely used in scientific research and has a variety of applications.

Scientific Research Applications

CPE-MPA has a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers materials, and as an inhibitor in the synthesis of peptides. CPE-MPA is also used in the production of pharmaceuticals and in the study of enzyme-catalyzed reactions.

Mechanism of Action

CPE-MPA is an inhibitor of enzymes, specifically those involved in the synthesis of peptides. It works by binding to the enzyme's active site and preventing the enzyme from catalyzing the reaction. This prevents the synthesis of peptides, which can be used to study the role of enzymes in the synthesis of peptides.
Biochemical and Physiological Effects
CPE-MPA has been studied for its biochemical and physiological effects. It has been shown to inhibit the synthesis of peptides, which can be used to study the role of enzymes in the synthesis of peptides. CPE-MPA has also been studied for its effects on cell proliferation and apoptosis. It has been shown to inhibit cell growth and induce cell death.

Advantages and Limitations for Lab Experiments

CPE-MPA has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. It also has a wide range of applications, making it useful for a variety of experiments. However, CPE-MPA is not suitable for use in in vivo experiments, as it can be toxic if ingested.

Future Directions

The potential future applications of CPE-MPA are numerous. It can be used to study the effects of enzymes on the synthesis of peptides, as well as the effects of cell proliferation and apoptosis. It could also be used to develop new pharmaceuticals, as it has been shown to inhibit enzymes involved in the synthesis of peptides. Additionally, CPE-MPA could be used to study the effects of environmental pollutants on the synthesis of peptides. Finally, CPE-MPA could be used to develop new materials, such as polymers materials, for use in a variety of applications.

Synthesis Methods

CPE-MPA can be synthesized by a two-step reaction. In the first step, 4-chlorophenol is reacted with 4-{[(2-methoxyethyl)carbamoyl]methyl}phenylmagnesium bromide in the presence of anhydrous potassium carbonate. The resulting 4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl-4-chlorophenol is then reacted with acetic anhydride in the presence of anhydrous potassium carbonate to yield CPE-MPA.